Cas no 885519-58-4 (4,6-Dichloro-1H-indazole)

4,6-Dichloro-1H-indazole is a halogenated indazole derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical research. Its dichloro-substituted structure enhances reactivity, making it valuable for constructing complex heterocyclic compounds. The compound exhibits high purity and stability, ensuring reliable performance in coupling reactions and functional group transformations. Its versatility allows for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active molecules. The rigid indazole core provides a scaffold for designing compounds with targeted binding properties. Proper handling under controlled conditions is recommended due to its potential sensitivity to moisture and light.

4,6-Dichloro-1H-indazole structure

Product Name:4,6-Dichloro-1H-indazole

CAS No:885519-58-4

MF:C₇H₄Cl₂N₂

MW:187.026059150696

MDL:MFCD07781384

CID:840453

PubChem ID:24728132

Update Time:2025-06-08

4,6-Dichloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

- 4,6-Dichloro-1H-indazole
- 46-Dichloro indazole
- 1H-Indazole, 4,6-dichloro-
- 4,6-Dichloro-1H-indazole (ACI)
- AS-76518
- KTTXUMXAFXKIMN-UHFFFAOYSA-N
- CS-0038051
- EN300-127437
- 885519-58-4
- DTXSID10646195
- DB-117670
- AKOS006285180
- MFCD07781384
- SCHEMBL14487466
- MDL： MFCD07781384
- Inchi： 1S/C7H4Cl2N2/c8-4-1-6(9)5-3-10-11-7(5)2-4/h1-3H,(H,10,11)
- InChI Key： KTTXUMXAFXKIMN-UHFFFAOYSA-N
- SMILES： ClC1C=C2C(C=NN2)=C(Cl)C=1

Computed Properties

Exact Mass: 185.9751535g/mol
Monoisotopic Mass: 185.9751535g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.571±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Almost insoluble (0.077 g/l) (25 º C),

4,6-Dichloro-1H-indazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	227252-250mg	4,6-Dichloro-1H-indazole	885519-58-4	95%	250mg	￡343.00	2022-02-28
Fluorochem	227252-1g	4,6-Dichloro-1H-indazole	885519-58-4	95%	1g	￡856.00	2022-02-28
Alichem	A269000018-1g	4-6-Dichloroindazole	885519-58-4	95%	1g	$402.69	2023-08-31
ChemScence	CS-0038051-100mg	4,6-Dichloro-1H-indazole	885519-58-4		100mg	$90.0	2022-04-26
ChemScence	CS-0038051-250mg	4,6-Dichloro-1H-indazole	885519-58-4		250mg	$139.0	2022-04-26
ChemScence	CS-0038051-1g	4,6-Dichloro-1H-indazole	885519-58-4		1g	$320.0	2022-04-26
Chemenu	CM150784-1g	4,6-Dichloro-1H-indazole	885519-58-4	95%	1g	$408	2021-08-05
TRC	D482075-1g	4,6-dichloro-1H-indazole	885519-58-4		1g	$ 50.00	2022-06-05
TRC	D482075-5g	4,6-dichloro-1H-indazole	885519-58-4		5g	$ 65.00	2022-06-05
TRC	D482075-10g	4,6-dichloro-1H-indazole	885519-58-4		10g	$ 80.00	2022-06-05

4,6-Dichloro-1H-indazole Production Method

Production Method 1

78443-72-8

885519-58-4

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: p-Toluenesulfonic acid Solvents: Polyethylene glycol ; 1 - 4 h, 80 - 90 °C

Reference

Design, Synthesis and Evaluation of Antibacterial Activity of Novel Indazole Derivatives

Chabukswar, Anuruddha; Kuchekar, Bhanudas; Lokhande, Pradeep; Tryambake, Mangesh; Pagare, Bharat; et al, Current Bioactive Compounds, 2013, 9(4), 263-269